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Compound of Interest

Compound Name: Santalol

Proper disposal of Santalol is critical for ensuring laboratory safety and environmental
protection. Due to its classification as a skin sensitizer and its high toxicity to aquatic life,
Santalol must be managed as hazardous waste in accordance with federal, state, and local
regulations.[1][2][3] Under no circumstances should it be disposed of down the drain or in
regular trash.[2][4]

Immediate Safety and Handling

Before handling Santalol waste, it is essential to wear appropriate Personal Protective
Equipment (PPE).

Protective Gloves: Wear chemically impermeable gloves to prevent skin contact.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing should be worn.

Ventilation: Handle Santalol in a well-ventilated area to avoid inhaling vapors.

Santalol Waste Characterization
Santalol is classified as hazardous waste based on the following properties:

e Environmental Hazard: It is very toxic to aquatic life, with long-lasting effects.

o Health Hazard: It is a skin irritant and may cause an allergic skin reaction.
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e Physical Hazard: It is a combustible liquid.

Property Data

CAS Number 11031-45-1

H315: Causes skin irritationH317: May cause an

allergic skin reactionH410/H400: Very toxic to
Hazard Statements o ) )

aquatic life with long lasting effectsH227:

Combustible liquid

Flash Point 136°C (276.8°F)
Specific Gravity 0.968 - 0.990 @ 20°C
Incompatibilities Strong oxidizing agents

Step-by-Step Disposal Protocol

The disposal of Santalol must follow a structured protocol to comply with regulations and
ensure safety.

1. Segregation:

e Collect Santalol waste in a dedicated container.

e Do not mix with other chemical waste streams unless compatibility is confirmed.

o Crucially, keep it separate from incompatible substances like strong oxidizing agents.
2. Containerization:

e Use a chemically compatible, non-reactive container that is in good condition and free from
leaks. Plastic is often preferred.

e The container must have a secure, tightly-fitting lid to prevent spills and vapor release. Keep
the container closed except when adding waste.

w

. Labeling:
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Clearly label the container with the words "Hazardous Waste".
Identify the contents as "Santalol Waste".
Include relevant hazard warnings (e.g., Skin Sensitizer, Environmental Hazard).
Note the date when waste was first added to the container.
. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).

The SAA must be at or near the point of generation and under the control of laboratory
personnel.

Ensure the storage area is away from heat, sparks, or open flames due to Santalol's
combustible nature.

Adhere to institutional limits for the maximum volume of hazardous waste (typically up to 55
gallons) and storage duration (up to 12 months for a partially filled container) in an SAA.

. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or equivalent
hazardous waste management group to arrange for pickup.

Provide them with accurate information about the waste stream.

Professional disposal for this type of material often involves high-temperature incineration in
a facility equipped with afterburners and scrubbers.

Spill Management Protocol

In the event of a Santalol spill, immediate and correct action is required to mitigate risks.

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate vicinity and
ensure the area is well-ventilated.
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Eliminate Ignition Sources: Remove all sources of ignition from the area.
Contain Spill: Prevent the spill from spreading or entering drains and waterways.

Absorb Material: Cover the spill with a non-combustible, inert absorbent material such as
sand, diatomite, or universal binders.

Collect Waste: Carefully collect the absorbed material and place it into a sealed, properly
labeled container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly.

Dispose: Manage the spill cleanup waste as hazardous Santalol waste, following the
storage and disposal procedures outlined above.
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Santalol Waste Generated

l

Wear Appropriate PPE
(Gloves, Eye Protection)

Select Chemically Compatible,
Leak-Proof Container

Label Container:
'Hazardous Waste - Santalol'
+ Hazard Info & Date

Segregate from Incompatible
Chemicals (e.g., Oxidizers)

Store Sealed Container in
Designated Satellite Accumulation Area (SAA)

PROHIBITED:
- No Drain Disposal
- No Trash Disposal

Contact EHS for
Hazardous Waste Pickup

Professional Disposal
(e.g., Licensed Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper handling and disposal of Santalol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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